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Compound of Interest

Compound Name:
Disodium;3,5-disulfobenzene-1,2-

diolate

Cat. No.: B1681039 Get Quote

In-Depth Technical Guide: Tiron (CAS 149-45-1)
An Essential Guide for Researchers on the Solubility, Handling, and Application of Tiron

This document provides a comprehensive technical overview of Tiron (CAS 149-45-1), a

versatile chelating agent and colorimetric indicator. It is intended for researchers, scientists,

and professionals in drug development and analytical chemistry who utilize this compound in

their work. This guide details its physicochemical properties, with a focus on solubility, and

provides explicit instructions for safe handling and experimental use.

Chemical Identity
Tiron is the common name for 4,5-Dihydroxy-1,3-benzenedisulfonic acid disodium salt.[1][2] It

is a white to off-white crystalline powder that is widely used in analytical chemistry as a metal

indicator and in biological research as a superoxide scavenger.[3][4]
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Identifier Value

CAS Number 149-45-1[1][2][5]

Synonyms

4,5-Dihydroxy-1,3-benzenedisulfonic acid

disodium salt, Sodium pyrocatechol-3,5-

disulfonate, Disodium 4,5-dihydroxybenzene-

1,3-disulfonate[1][6][7]

Molecular Formula C₆H₄Na₂O₈S₂ (anhydrous basis)[5]

Molecular Weight 314.20 g/mol (anhydrous basis)[1][5]

Appearance
White to off-white or light tan powder/crystal[3]

[4][8]

Solubility Profile
Tiron is well-regarded for its high aqueous solubility, a critical feature for its application in

various assays and titrations.[3] Its solubility in organic solvents is limited. The quantitative

solubility data is summarized below.

Solvent Temperature (°C) Solubility

Water 20 1350 g/L

Alcohol Not Specified Slightly Soluble

Note: The compound is hygroscopic and should be stored in a dry environment.[9]

Handling and Safety Instructions
Proper handling of Tiron is essential to ensure laboratory safety. The compound is classified as

a skin and eye irritant. Adherence to the following protocols is mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure.
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Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][7]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[7]

Respiratory Protection: In case of insufficient ventilation or dust generation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[1][7]

Safe Handling and Storage
Handling: Use with adequate ventilation to minimize dust generation and accumulation.[1][7]

Avoid contact with eyes, skin, and clothing.[7] Do not ingest or inhale.[1] Wash hands

thoroughly after handling.[7][10]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[1][7]

Keep the container tightly closed when not in use.[1][7][10] The material is hygroscopic and

should be protected from moisture.[10]

First Aid Measures
In the event of exposure, immediate action is critical. The following diagram outlines the

appropriate response protocol.
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Exposure Event

Immediate First Aid Response

Procedures

Follow-Up

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Flush skin with plenty of water
for at least 15 minutes.

Remove contaminated clothing.

Flush eyes with plenty of water
for at least 15 minutes.
Lift upper/lower eyelids.

Move person to fresh air.
If not breathing, give artificial respiration.

Do NOT induce vomiting.
Rinse mouth with water.

Drink 2-4 cups of water or milk.

Get Medical Aid

Click to download full resolution via product page

Caption: First aid protocol for Tiron exposure.

Experimental Protocols & Applications
Tiron is primarily used as a sensitive indicator for the complexometric titration of various metal

ions, such as iron and titanium.[2] It forms stable, colored complexes with these ions, allowing

for accurate endpoint determination. It also functions as a superoxide scavenger in cellular

studies.[4]

General Workflow for Complexometric Titration
The following diagram illustrates a typical experimental workflow for using Tiron as an indicator

in the determination of a metal ion (e.g., Fe³⁺) via titration with a chelating agent like EDTA.
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Key Observations

1. Sample Preparation
(Dissolve analyte containing metal ion)

2. pH Adjustment
(Adjust to optimal pH for complex formation)

3. Add Tiron Indicator
(Solution develops a specific color)

4. Titration
(Add EDTA solution dropwise from burette)

Initial solution is colored
due to Metal-Tiron complex.

5. Endpoint Detection
(Observe sharp color change)

6. Calculation
(Determine metal ion concentration)

Endpoint is reached when all
metal is chelated by EDTA,

freeing Tiron and changing color.

Click to download full resolution via product page

Caption: Workflow for a typical complexometric titration using Tiron.
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This generalized protocol serves as a foundation for more specific assay development. The

exact pH, concentrations, and choice of titrant will depend on the specific metal ion being

analyzed. Researchers should consult established analytical chemistry literature for detailed,

validated methods for their specific analyte of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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